N2-(5-chloro-2-methoxyphenyl)-6-methylpyrimidine-2,4-diamine hydrochloride

• IUPAC Name: 2-N-(5-chloro-2-methoxyphenyl)-6-methylpyrimidine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C12H13ClN4O.ClH/c1-7-5-11(14)17-12(15-7)16-9-6-8(13)3-4-10(9)18-2;/h3-6H,1-2H3,(H3,14,15,16,17);1H
• InChI Key: NHBMVBQSFIKRDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=C(C=CC(=C2)Cl)OC)N.Cl
• Molecular Formula: C12H14Cl2N4O
• Molecular Weight: 301.17 g/mol

Description

N2-(5-chloro-2-methoxyphenyl)-6-methylpyrimidine-2,4-diamine hydrochloride, also known as PD0332991, is a small molecule inhibitor of cyclin-dependent kinases (CDKs). It has been shown to have potential therapeutic applications in the treatment of cancer, particularly in breast cancer and glioblastoma multiforme.

Scientific Research Applications

Environmental Estrogens and Pesticide Research

Research chemicals like Methoxychlor, a chlorinated hydrocarbon pesticide with proestrogenic activity, are studied for their physiological effects, particularly on the reproductive system. Methoxychlor and its metabolites have been shown to have adverse effects on fertility and development, emphasizing the environmental and health impacts of similar chemical exposures (Cummings, 1997).

Psychiatric Disorder Treatments

Compounds targeting dopamine D2 receptors are explored for therapeutic potential in treating neuropsychiatric disorders, including schizophrenia, Parkinson's disease, depression, and anxiety. Research focuses on the structure, function, and pharmacology of novel D2R ligands, indicating the importance of specific pharmacophoric features for high receptor affinity and therapeutic efficacy (Jůza et al., 2022).

Synthetic Pathway Investigations

Studies on the synthesis of complex molecules, such as pyranopyrimidine scaffolds, involve exploring synthetic pathways employing hybrid catalysts. These pathways are crucial for developing medicinal and pharmaceutical compounds, indicating the broader synthetic applications and bioavailability considerations in pharmaceutical chemistry (Parmar et al., 2023).

Neurochemistry and Neurotoxicity

Investigations into the neurochemistry and potential neurotoxicity of psychoactive substances, including hallucinogens and stimulants, inform our understanding of their mechanisms of action and effects on the brain. These studies contribute to the development of treatments for psychiatric disorders and the management of substance abuse (McKenna & Peroutka, 1990).

Environmental Toxicology

The occurrence, toxicity, and degradation of environmental contaminants like triclosan highlight the need for comprehensive environmental monitoring and the development of safer chemical alternatives. Research in this area focuses on the impact of such compounds on human health and ecosystems, guiding regulatory policies and environmental protection efforts (Bedoux et al., 2012).